![molecular formula C23H13Cl2NO5 B3678125 2-(2,4-dichlorophenyl)-2-oxoethyl 1,3-dioxo-2-phenyl-5-isoindolinecarboxylate](/img/structure/B3678125.png)
2-(2,4-dichlorophenyl)-2-oxoethyl 1,3-dioxo-2-phenyl-5-isoindolinecarboxylate
Overview
Description
2-(2,4-dichlorophenyl)-2-oxoethyl 1,3-dioxo-2-phenyl-5-isoindolinecarboxylate, also known as DCPIP, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications.
Mechanism of Action
2-(2,4-dichlorophenyl)-2-oxoethyl 1,3-dioxo-2-phenyl-5-isoindolinecarboxylate functions as an electron acceptor in redox reactions, undergoing a color change from blue to colorless upon reduction. In biological systems, this compound can be reduced by enzymes such as succinate dehydrogenase and cytochrome c oxidase, providing a measure of their activity. Additionally, this compound has been shown to induce apoptosis in cancer cells by disrupting mitochondrial function and promoting oxidative stress.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects, including inhibition of mitochondrial respiration, induction of oxidative stress, and activation of apoptotic pathways. These effects have been explored in various cell types and animal models, providing insights into the potential therapeutic applications of this compound.
Advantages and Limitations for Lab Experiments
2-(2,4-dichlorophenyl)-2-oxoethyl 1,3-dioxo-2-phenyl-5-isoindolinecarboxylate has several advantages for use in laboratory experiments, including its stability, solubility, and sensitivity to redox reactions. However, it is important to note that this compound can be affected by pH, temperature, and other environmental factors, which may impact its accuracy and reproducibility in certain assays.
Future Directions
There are several potential future directions for research on 2-(2,4-dichlorophenyl)-2-oxoethyl 1,3-dioxo-2-phenyl-5-isoindolinecarboxylate, including further investigation of its anticancer properties, optimization of its use in biochemical assays, and exploration of its potential as a therapeutic agent for other diseases. Additionally, the development of novel this compound derivatives and analogs may provide new insights into its mechanism of action and expand its potential applications.
Conclusion
In conclusion, this compound is a versatile and valuable chemical compound that has numerous applications in scientific research. Its unique properties and potential therapeutic applications make it an exciting area of study for researchers in various fields. Further research is needed to fully understand the mechanisms of action and potential applications of this compound, but it is clear that this compound has significant potential for advancing our understanding of biological systems and developing new treatments for disease.
Scientific Research Applications
2-(2,4-dichlorophenyl)-2-oxoethyl 1,3-dioxo-2-phenyl-5-isoindolinecarboxylate has been widely used in various scientific research fields, including biochemistry, pharmacology, and medical diagnostics. It is commonly used as a redox indicator in biochemical assays to detect the presence of electron donors or acceptors. This compound has also been investigated for its potential as an anticancer agent, with promising results in preclinical studies.
properties
IUPAC Name |
[2-(2,4-dichlorophenyl)-2-oxoethyl] 1,3-dioxo-2-phenylisoindole-5-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H13Cl2NO5/c24-14-7-9-17(19(25)11-14)20(27)12-31-23(30)13-6-8-16-18(10-13)22(29)26(21(16)28)15-4-2-1-3-5-15/h1-11H,12H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MNESGVIDDAZZOX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C(=O)C3=C(C2=O)C=C(C=C3)C(=O)OCC(=O)C4=C(C=C(C=C4)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H13Cl2NO5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
454.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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